Cas no 81103-79-9 (Fluorene-d)

Fluorene-d (Fluorene-d10) is a deuterated analog of fluorene, where all hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing sharper signals and improved resolution in structural and kinetic studies. Its high isotopic purity (>98%) ensures minimal interference from protonated impurities, making it ideal for use as an internal standard or tracer in chemical and biochemical research. Fluorene-d10 is also employed in mechanistic studies involving hydrogen-deuterium exchange reactions. The compound’s stability and well-defined spectral properties make it a valuable tool in analytical and synthetic chemistry applications.
Fluorene-d structure
Fluorene-d structure
Product Name:Fluorene-d
CAS No:81103-79-9
MF:C13H10
MW:176.280120372772
CID:723737
PubChem ID:6913203
Update Time:2025-11-02

Fluorene-d Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene-1,2,3,4,5,6,7,8,9,9-d10
    • Fluorene-D10
    • Fluorene(d10)
    • Fluorene-d10 Solution
    • Decadeuterio-fluoren
    • decadeuterio-fluorene
    • Fluorene-d101000µg
    • perdeuterated fluorene
    • Fluorene-d
    • Fluorene-d10, analytical standard
    • MS-22946
    • CS-0254931
    • 9H-Fluorene-1,2,3,4,5,6,7,8,9,9-d10; Fluorene-d10; Perdeuterofluorene
    • 1,2,3,4,5,6,7,8,9,9-decadeuteriofluorene
    • D98115
    • DTXSID2052730
    • Fluorene D10
    • Fluorene D10 10 microg/mL in Cyclohexane
    • 81103-79-9
    • HY-W026772S
    • Fluorene-d10, 98 atom % D, 99% (CP)
    • DTXCID8031318
    • 9HFluorene1,2,3,4,5,6,7,8,9,9d10
    • Deuterated fluorene
    • Inchi: 1S/C13H10/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)12/h1-8H,9H2/i1D,2D,3D,4D,5D,6D,7D,8D,9D2
    • InChI Key: NIHNNTQXNPWCJQ-QNNBDYQESA-N
    • SMILES: C1([2H])([2H])C2C([2H])=C([2H])C([2H])=C([2H])C=2C2C([2H])=C([2H])C([2H])=C([2H])C1=2

Computed Properties

  • Exact Mass: 176.14100
  • Monoisotopic Mass: 176.141017778g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 115-118 °C(lit.)
  • Flash Point: 151 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • PSA: 0.00000
  • LogP: 3.25780
  • Solubility: Not determined

Fluorene-d Security Information

Fluorene-d Pricemore >>

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Fluorene-d Production Method

Additional information on Fluorene-d

Fluorene-d (CAS No. 81103-79-9): A Comprehensive Guide to Its Properties and Applications

Fluorene-d, with the CAS number 81103-79-9, is a deuterated derivative of fluorene, a polycyclic aromatic hydrocarbon (PAH). This compound is widely used in research and industrial applications due to its unique isotopic labeling, which enhances its utility in spectroscopic studies and chemical tracing. The deuterated fluorene variant is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, where its isotopic purity ensures accurate and reliable results.

The chemical structure of Fluorene-d consists of a central five-membered ring fused with two benzene rings, where hydrogen atoms are replaced by deuterium. This modification significantly alters its physical and chemical properties, making it a preferred choice for advanced research. The CAS 81103-79-9 compound is known for its stability and compatibility with various solvents, which broadens its applicability in synthetic chemistry and material science.

One of the most prominent applications of Fluorene-d is in the field of organic electronics. Researchers utilize this compound to study charge transport mechanisms in organic semiconductors, a topic of high interest due to the growing demand for flexible and lightweight electronic devices. The deuterium labeling allows for precise tracking of molecular interactions, which is critical for developing next-generation OLEDs (organic light-emitting diodes) and photovoltaic cells.

In addition to electronics, Fluorene-d plays a crucial role in environmental science. Scientists employ it as a tracer to monitor the degradation of PAHs in soil and water systems. This application is particularly relevant today, as environmental pollution and sustainability are hot topics in global discussions. The ability to trace deuterated compounds like Fluorene-d helps in assessing the effectiveness of bioremediation techniques and understanding the long-term impact of pollutants.

The pharmaceutical industry also benefits from Fluorene-d, especially in drug metabolism studies. Deuterated compounds are increasingly used to improve the pharmacokinetic properties of drugs, a strategy known as deuterium switching. By incorporating Fluorene-d into drug molecules, researchers can enhance metabolic stability and reduce toxicity, addressing some of the most pressing challenges in modern medicine.

From a market perspective, the demand for Fluorene-d (CAS 81103-79-9) is steadily rising, driven by advancements in analytical techniques and the expanding applications of deuterated compounds. Suppliers and manufacturers are focusing on improving the purity and availability of this compound to meet the needs of academic and industrial researchers. The global market for deuterated chemicals is projected to grow significantly, with Fluorene-d being a key player in this sector.

For those looking to purchase Fluorene-d, it is essential to consider factors such as isotopic purity, supplier reliability, and compliance with safety regulations. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure the quality and consistency of the product. Additionally, proper storage conditions, such as keeping the compound in a cool, dry place away from light, are crucial to maintaining its stability over time.

In summary, Fluorene-d (CAS No. 81103-79-9) is a versatile and valuable compound with applications spanning multiple scientific disciplines. Its unique properties make it indispensable for research in organic electronics, environmental science, and pharmaceuticals. As the demand for deuterated compounds continues to grow, Fluorene-d will undoubtedly remain a critical tool for scientists and engineers worldwide.

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